Cas no 910617-51-5 (6-Bromo-2-(4-chlorophenyl)-8-methyl-Imidazo[1,2-a]pyridine)

• Product Name: 6-Bromo-2-(4-chlorophenyl)-8-methyl-Imidazo[1,2-a]pyridine
• CAS No: 910617-51-5
• MF: C₁₄H₁₀BrClN₂
• MW: 321.599601268768
• MDL: MFCD15068157
• CID: 2115279
• Update Time: 2025-06-07

6-Bromo-2-(4-chlorophenyl)-8-methyl-Imidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-(4-chlorophenyl)-8-methyl-Imidazo[1,2-a]pyridine
• WOVZSCUIXRFTMU-UHFFFAOYSA-N
• 6-bromo-2-(4-chlorophenyl)-8-methylimidazo[1,2-a]pyridine
• 6-Bromo-2-(4-chlorophenyl)-8-methylimidazo[1,2-alpha]pyridine
• 6-Bromo-2-(4-chlorophenyl)-8-methyl-Imidazo[1,2-a]pyridine

• MDL： MFCD15068157
• Inchi： 1S/C14H10BrClN2/c1-9-6-11(15)7-18-8-13(17-14(9)18)10-2-4-12(16)5-3-10/h2-8H,1H3
• InChI Key： WOVZSCUIXRFTMU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C2=NC(C3C=CC(=CC=3)Cl)=CN2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 294
• Topological Polar Surface Area: 17.3

Additional information on 6-Bromo-2-(4-chlorophenyl)-8-methyl-Imidazo[1,2-a]pyridine

Introduction to 6-Bromo-2-(4-chlorophenyl)-8-methyl-Imidazo[1,2-a]pyridine (CAS No. 910617-51-5)

6-Bromo-2-(4-chlorophenyl)-8-methyl-Imidazo[1,2-a]pyridine, identified by its CAS number 910617-51-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its structural complexity and potential biological activity. This compound belongs to the imidazopyridine class, a scaffold that has been extensively explored for its pharmacological properties. The presence of bromo and chloro substituents, along with a methyl group, contributes to its unique electronic and steric properties, making it a valuable candidate for further chemical and biological investigation.

The imidazopyridine core is a privileged structure in medicinal chemistry, known for its ability to interact with various biological targets. Specifically, 6-Bromo-2-(4-chlorophenyl)-8-methyl-Imidazo[1,2-a]pyridine has been studied for its potential role in modulating enzyme activity and receptor binding. Recent advancements in computational chemistry have enabled the virtual screening of such compounds against large databases of biological targets, facilitating the identification of novel drug candidates. The combination of computational predictions with experimental validation has been a cornerstone in the development of new therapeutic agents.

In the context of current research, 6-Bromo-2-(4-chlorophenyl)-8-methyl-Imidazo[1,2-a]pyridine has been investigated for its potential applications in the treatment of inflammatory diseases and cancer. The bromo and chloro substituents are known to enhance binding affinity by participating in halogen bonding interactions with biological targets. Additionally, the methyl group at the 8-position can influence the compound's solubility and metabolic stability, which are critical factors in drug development.

One of the most compelling aspects of this compound is its versatility in chemical modification. The imidazopyridine scaffold can be further functionalized to optimize its pharmacokinetic properties and target specificity. For instance, derivatives of 6-Bromo-2-(4-chlorophenyl)-8-methyl-Imidazo[1,2-a]pyridine have been synthesized to improve their oral bioavailability and reduce off-target effects. These modifications are often guided by structure-activity relationship (SAR) studies, which provide insights into how changes in the molecular structure affect biological activity.

The synthesis of 6-Bromo-2-(4-chlorophenyl)-8-methyl-Imidazo[1,2-a]pyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the imidazopyridine core efficiently. These methods not only improve yield but also allow for the introduction of diverse substituents at specific positions on the scaffold.

From a biological perspective, 6-Bromo-2-(4-chlorophenyl)-8-methyl-Imidazo[1,2-a]pyridine has shown promise in preclinical studies as a modulator of kinases and other enzymes involved in signal transduction pathways. Kinases play a crucial role in various cellular processes, including cell growth, differentiation, and apoptosis. By inhibiting or activating specific kinases, this compound could potentially be developed into a therapeutic agent for conditions such as cancer and inflammatory disorders.

The development of novel pharmaceuticals relies heavily on collaboration between chemists, biologists, and pharmacologists. 6-Bromo-2-(4-chlorophenyl)-8-methyl-Imidazo[1,2-a]pyridine exemplifies this interdisciplinary approach, as its discovery and optimization involve contributions from multiple fields. High-throughput screening (HTS) techniques have been particularly useful in identifying hits from large libraries of compounds like this one. Once hits are identified, medicinal chemists design analogs with improved properties using principles derived from SAR studies.

The future prospects for 6-Bromo-2-(4-chlorophenyl)-8-methyl-Imidazo[1,2-a]pyridine are promising, given its structural features and potential biological activity. Ongoing research aims to elucidate its mechanism of action and explore new therapeutic applications. Additionally, advances in drug delivery systems may enhance the efficacy of this compound by improving its bioavailability and targeting specificity.

In conclusion,6-Bromo-2-(4-chlorophenyl)-8-methyl-Imidazo[1,2-a]pyridine (CAS No. 910617-51-5) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it a valuable tool for further investigation into enzyme inhibition and receptor binding. As research continues to uncover new applications for this molecule,6-Bromo-2-(4-chlorophenyl)-8-methyl-Imidazo[1,2-a]pyridine is likely to play an important role in the development of next-generation therapeutics.